Cas no 1491901-80-4 (3-methyl-4-(1-methyl-1H-1,2,4-triazol-5-yl)butan-2-ol)

• Product Name: 3-methyl-4-(1-methyl-1H-1,2,4-triazol-5-yl)butan-2-ol
• CAS No: 1491901-80-4
• MF: C₈H₁₅N₃O
• MW: 169.224201440811
• CID: 5565693
• PubChem ID: 65616191
• Update Time: 2025-07-26

3-methyl-4-(1-methyl-1H-1,2,4-triazol-5-yl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazole-5-propanol, α,β,1-trimethyl-
• 3-methyl-4-(1-methyl-1H-1,2,4-triazol-5-yl)butan-2-ol

• Inchi： 1S/C8H15N3O/c1-6(7(2)12)4-8-9-5-10-11(8)3/h5-7,12H,4H2,1-3H3
• InChI Key： GUCAFRCMOKYOKQ-UHFFFAOYSA-N
• SMILES： C(C1=NC=NN1C)C(C)C(O)C

Experimental Properties

• Density: 1.14±0.1 g/cm3(Predicted)
• Boiling Point: 331.5±44.0 °C(Predicted)
• pka: 14.87±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles

Additional information on 3-methyl-4-(1-methyl-1H-1,2,4-triazol-5-yl)butan-2-ol

Comprehensive Overview of 3-methyl-4-(1-methyl-1H-1,2,4-triazol-5-yl)butan-2-ol (CAS No. 1491901-80-4)

The compound 3-methyl-4-(1-methyl-1H-1,2,4-triazol-5-yl)butan-2-ol (CAS No. 1491901-80-4) is a specialized organic molecule that has garnered significant interest in pharmaceutical and agrochemical research. Its unique structure, featuring a 1,2,4-triazole ring and a hydroxyl-functionalized butane chain, makes it a versatile intermediate for synthesizing bioactive compounds. Researchers are particularly intrigued by its potential applications in drug discovery, given the rising demand for novel heterocyclic scaffolds in medicinal chemistry.

In recent years, the 1,2,4-triazole moiety has become a hotspot in drug development due to its broad-spectrum biological activities, including antimicrobial, antifungal, and anti-inflammatory properties. The incorporation of this heterocycle into 3-methyl-4-(1-methyl-1H-1,2,4-triazol-5-yl)butan-2-ol enhances its potential as a building block for small-molecule therapeutics. This aligns with the growing trend in precision medicine, where tailored molecular designs are critical for targeting specific disease pathways.

From a synthetic chemistry perspective, the CAS No. 1491901-80-4 compound offers a robust platform for derivatization. Its hydroxyl group and triazole ring provide multiple sites for functionalization, enabling the creation of diverse analogs. This flexibility is highly valued in high-throughput screening (HTS) campaigns, where structural diversity is key to identifying lead compounds. Moreover, its stability under various reaction conditions makes it a reliable candidate for scale-up synthesis in industrial settings.

The agrochemical sector also shows interest in 3-methyl-4-(1-methyl-1H-1,2,4-triazol-5-yl)butan-2-ol, particularly for developing next-generation crop protection agents. Triazole derivatives are known for their efficacy as fungicides and plant growth regulators, and this compound’s structural features could contribute to environmentally sustainable formulations. With the increasing focus on green chemistry, researchers are exploring its potential to reduce ecological footprints while maintaining high efficacy.

Analytical characterization of CAS No. 1491901-80-4 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure precise identification and quality control, which are essential for regulatory compliance in both pharmaceutical and agrochemical applications. The compound’s solubility, stability, and bioavailability profiles are also critical parameters under investigation, particularly for formulation scientists.

In the context of AI-driven drug discovery, 3-methyl-4-(1-methyl-1H-1,2,4-triazol-5-yl)butan-2-ol has emerged as a promising candidate for virtual screening libraries. Its molecular properties, such as logP and hydrogen bond acceptors, align with Lipinski’s Rule of Five, making it a viable starting point for lead optimization. Computational chemists are leveraging machine learning models to predict its interactions with biological targets, accelerating the identification of potential therapeutic applications.

As the demand for heterocyclic compounds continues to rise, CAS No. 1491901-80-4 stands out as a valuable asset in both academic and industrial research. Its synthesis, properties, and applications are subjects of ongoing studies, with findings frequently published in peer-reviewed journals. For researchers seeking reliable chemical intermediates or exploring novel bioactive molecules, this compound offers a compelling avenue for innovation.

In summary, 3-methyl-4-(1-methyl-1H-1,2,4-triazol-5-yl)butan-2-ol represents a convergence of chemistry, biology, and technology. Its multifaceted applications underscore its importance in modern scientific endeavors, from drug development to sustainable agriculture. As research progresses, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in health and environmental sciences.